4-{[(6-chloro-1,3-benzoxazol-2-yl)sulfanyl]methyl}-N-phenyl-1,3-thiazol-2-amine

• Molecular Formula: C17H12ClN3OS2
• Molecular Weight: 373.9 g/mol
• IUPAC Name: 4-[(6-chloro-1,3-benzoxazol-2-yl)sulfanylmethyl]-N-phenyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C17H12ClN3OS2/c18-11-6-7-14-15(8-11)22-17(21-14)24-10-13-9-23-16(20-13)19-12-4-2-1-3-5-12/h1-9H,10H2,(H,19,20)
• InChI Key: SUHQMIWZGGIZCW-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC2=NC(=CS2)CSC3=NC4=C(O3)C=C(C=C4)Cl

Description

4-{[(6-chloro-1,3-benzoxazol-2-yl)sulfanyl]methyl}-N-phenyl-1,3-thiazol-2-amine is a chemical compound that has gained attention in the scientific community due to its potential applications in drug development. This compound is a thiazole-based derivative that has shown promising results in various scientific studies.

Mechanism of Action

The exact mechanism of action of 4-{[(6-chloro-1,3-benzoxazol-2-yl)sulfanyl]methyl}-N-phenyl-1,3-thiazol-2-amine is not fully understood. However, it is believed to exert its effects by modulating various signaling pathways involved in cell growth, proliferation, and apoptosis.
Biochemical and Physiological Effects:
Several studies have reported the biochemical and physiological effects of 4-{[(6-chloro-1,3-benzoxazol-2-yl)sulfanyl]methyl}-N-phenyl-1,3-thiazol-2-amine. It has been shown to inhibit the activity of various enzymes such as tyrosine kinase and topoisomerase. It also induces the production of reactive oxygen species, which can cause DNA damage and ultimately lead to cell death.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-{[(6-chloro-1,3-benzoxazol-2-yl)sulfanyl]methyl}-N-phenyl-1,3-thiazol-2-amine in lab experiments is its high potency and specificity. It can be used in small concentrations to achieve the desired effects. However, one of the limitations is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 4-{[(6-chloro-1,3-benzoxazol-2-yl)sulfanyl]methyl}-N-phenyl-1,3-thiazol-2-amine. One area of interest is its potential as a therapeutic agent for various diseases. Further studies are needed to determine its efficacy and safety in humans. Another area of research is its mechanism of action, which is not fully understood. Understanding the exact pathways involved in its effects can lead to the development of more effective drugs. Additionally, further studies are needed to determine its potential interactions with other drugs and its long-term effects on the body.

Synthesis Methods

The synthesis of 4-{[(6-chloro-1,3-benzoxazol-2-yl)sulfanyl]methyl}-N-phenyl-1,3-thiazol-2-amine involves the reaction of 2-aminothiazole with 6-chloro-2-hydroxybenzaldehyde in the presence of a catalyst. The resulting product is then reacted with phenyl isothiocyanate to yield the final compound.

Scientific Research Applications

4-{[(6-chloro-1,3-benzoxazol-2-yl)sulfanyl]methyl}-N-phenyl-1,3-thiazol-2-amine has been studied for its potential therapeutic applications in various diseases such as cancer, diabetes, and inflammation. Several studies have reported its anti-cancer properties, which include inhibiting the growth of cancer cells and inducing apoptosis. It has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.